Cas no 132214-26-7 (Ethyl 5-fluoroorotate)

• Product Name: Ethyl 5-fluoroorotate
• CAS No: 132214-26-7
• MF: C₇H₇FN₂O₄
• MW: 202.139885187149
• MDL: MFCD24617345
• CID: 4583905
• Update Time: 2023-08-09

Ethyl 5-fluoroorotate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-fluoroorotate
• Ethyl 5-Fluoro-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate
• Ethyl 5-fluoro-2,6-dihydroxypyrimidine-4-carboxylate
• SB58820
• SY039902
• Ethyl5-fluoro-2,6-dihydroxypyrimidine-4-carboxylate
• Ethyl 5-fluoroorotate

• MDL： MFCD24617345
• Inchi： 1S/C7H7FN2O4/c1-2-14-6(12)4-3(8)5(11)10-7(13)9-4/h2H2,1H3,(H2,9,10,11,13)
• InChI Key： OHDKYQDYDDQOGE-UHFFFAOYSA-N
• SMILES： FC1C(NC(NC=1C(=O)OCC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 337
• XLogP3: -0.2
• Topological Polar Surface Area: 84.5